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Compound of Interest

Compound Name: Tyrosyl-alanyl-glycine

Cat. No.: B1353689 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of Tyrosyl-alanyl-glycine

Introduction
Tyrosyl-alanyl-glycine (Tyr-Ala-Gly or YAG) is a tripeptide composed of the amino acids L-

tyrosine, D-alanine, and glycine. While its sequence is simple, it represents a fundamental

model for understanding the principles of peptide chemistry. Although identified in human blood

as part of the human exposome, extensive literature on the specific biological function of the

isolated Tyr-Ala-Gly tripeptide is notably scarce. However, its constituent sequence appears in

larger, biologically active peptides, such as the synthetic opioid peptide biphalin, where a Tyr-D-

Ala-Gly-Phe motif is crucial for receptor affinity[1][2][3].

This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals. It moves beyond a simple recitation of facts to provide a detailed,

field-proven framework for the synthesis, purification, and analytical characterization of

Tyrosyl-alanyl-glycine. We will explore the causality behind methodological choices, ensuring

that each protocol is a self-validating system grounded in established chemical principles. This

document is designed to be a practical tool for any scientist who may need to synthesize,

handle, or analyze this peptide, whether as a building block for more complex molecules, a

model for analytical methods development, or a reference standard.

Chemical Identity and Physicochemical Properties
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A precise understanding of a molecule's identifiers and properties is the foundation of all

subsequent research. Tyrosyl-alanyl-glycine is registered and cataloged across multiple

chemical and biological databases. The stereochemistry specified in the primary CAS entry

indicates an L-tyrosine residue followed by a D-alanine residue.

Identifier Type Value Source

CAS Number 69537-64-0 PubChem[4]

PubChem CID 5486959 PubChem[4]

Molecular Formula C₁₄H₁₉N₃O₅ PubChem[4]

Sequence H-Tyr-D-Ala-Gly-OH PubChem[4]

IUPAC Name

2-[[(2R)-2-[[(2S)-2-amino-3-(4-

hydroxyphenyl)propanoyl]amin

o]propanoyl]amino]acetic acid

PubChem[4]

Molecular Weight 309.32 g/mol PubChem[4]

Monoisotopic Mass 309.13247072 Da PubChem[4]

InChIKey
DLZKEQQWXODGGZ-

KCJUWKMLSA-N
PubChem[4]

Canonical SMILES
C--INVALID-LINK--NC(=O)--

INVALID-LINK--N
PubChem[4]

ChEMBL ID CHEMBL190254 PubChem[4]

HMDB ID HMDB0253030 Human Metabolome Database

Topological Polar Surface Area 142 Å² PubChem[4]

Computed XLogP3 -3.6 PubChem[4]

Synthesis of Tyrosyl-alanyl-glycine via Solid-Phase
Peptide Synthesis (SPPS)
Solid-phase peptide synthesis (SPPS) is the method of choice for routine peptide production

due to its efficiency and ease of purification compared to solution-phase methods[5]. The
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Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy is employed, offering robust, high-

yield synthesis with orthogonal protection that allows for selective deprotection under mild

conditions[6][7].

The overall workflow involves anchoring the C-terminal amino acid (Glycine) to a solid support

(resin), followed by sequential addition of the subsequent amino acids (D-alanine, then L-

tyrosine). Each cycle consists of Nα-Fmoc deprotection and a coupling step.
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Resin Preparation

First Amino Acid Loading

Elongation Cycle (Repeat x2)

Cleavage and Precipitation

Wang Resin

Swell Resin in DMF

Load Fmoc-Gly-OH 
(DIC/DMAP)

Wash (DMF, DCM)

Cap Unreacted Sites
(Acetic Anhydride)

Fmoc Deprotection
(20% Piperidine in DMF)

Start Cycles

Wash (DMF)

Couple Next Fmoc-AA-OH
(HBTU/DIPEA)

Wash (DMF)

Next AA (D-Ala)

Final Fmoc Deprotection

Final AA (L-Tyr)

Wash (DMF, DCM)

Dry Resin

Cleave from Resin
(TFA Cocktail)

Precipitate in Cold Ether
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Sample & System Preparation

Chromatographic Separation

Post-Purification Processing

Crude Tyr-Ala-Gly
(Dried Powder)

Dissolve in Buffer A

Filter Sample (0.22 µm)

Inject Sample

Prepare & Degas Buffers
(A: 0.1% TFA in H₂O)
(B: 0.1% TFA in ACN)

Equilibrate C18 Column
(Initial %B)

Run Linear Gradient
(e.g., 5-50% Buffer B over 30 min)

Monitor Elution at 220nm & 280nm

Collect Fractions Based on Peaks

Analyze Fractions
(Analytical HPLC & MS)

Pool Pure Fractions

Lyophilize to Obtain
White Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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